Methyl 5-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanylmethyl]furan-2-carboxylate

• IUPAC Name: methyl 5-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanylmethyl]furan-2-carboxylate
• InChI: InChI=1S/C17H13N5O3S/c1-24-17(23)13-6-5-11(25-13)10-26-15-8-7-14-19-20-16(22(14)21-15)12-4-2-3-9-18-12/h2-9H,10H2,1H3
• InChI Key: WWDZKVZVVQVRAS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(O1)CSC2=NN3C(=NN=C3C4=CC=CC=N4)C=C2
• Molecular Formula: C17H13N5O3S
• Molecular Weight: 367.4 g/mol

Description

“Methyl 5-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanylmethyl]furan-2-carboxylate” is a complex organic compound. It is related to a class of compounds known as triazolopyrimidines. These compounds are known for their versatile biological activities and are present in a number of drug classes such as antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety and antitubercular.

Synthesis Analysis

The synthesis of related compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimido-diones in the presence of triethylamine. Another method involves the use of 2,3-dichloropyrazine as the starting material, with the hydrazine group of the compound being substituted via a nucleophilic reaction using hydrazine hydrate.

Scientific Research Applications

Antibacterial Activity

• Compounds containing the 1,2,4-triazole ring exhibit significant antibacterial activity. .
• .

TGF-β Type I Receptor Kinase Inhibition

• .

Coordination Complexes and Photoactive Materials

• .

Synthesis and Pharmacological Activities

• .

Mechanism of Action

Target of Action

Compounds with similar structures, such as [1,2,4]triazolo[4,3-a]quinoxaline derivatives, have been synthesized as potential antiviral and antimicrobial agents .

Mode of Action

It’s worth noting that triazole derivatives have been reported to exhibit antimicrobial activity . They are thought to interact with their targets, leading to changes that inhibit the growth of the microorganisms.

Biochemical Pathways

Compounds with similar structures have been reported to exhibit antiviral and antimicrobial activities , suggesting they may affect pathways related to these biological processes.

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds .

Result of Action

Compounds with similar structures have been reported to exhibit antiviral and antimicrobial activities , suggesting that they may inhibit the growth of viruses and microorganisms at the molecular and cellular levels.

Action Environment

It’s worth noting that the efficacy of similar compounds can be influenced by factors such as temperature, ph, and the presence of other substances .